Cas no 1498481-70-1 (1-(3-methoxypropyl)cyclopropan-1-amine)

• Product Name: 1-(3-methoxypropyl)cyclopropan-1-amine
• CAS No: 1498481-70-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6094751
• PubChem ID: 65093888
• Update Time: 2025-07-23

1-(3-methoxypropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)cyclopropan-1-amine
• AKOS014426753
• 1498481-70-1
• EN300-1869504

• Inchi： 1S/C7H15NO/c1-9-6-2-3-7(8)4-5-7/h2-6,8H2,1H3
• InChI Key： SZHFKTZWZPSDCD-UHFFFAOYSA-N
• SMILES： O(C)CCCC1(CC1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(3-methoxypropyl)cyclopropan-1-amine

Recent Advances in the Study of 1-(3-Methoxypropyl)cyclopropan-1-amine (CAS: 1498481-70-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-methoxypropyl)cyclopropan-1-amine (CAS: 1498481-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the design of novel small-molecule inhibitors and modulators of biological targets.

One of the key advancements in the study of 1-(3-methoxypropyl)cyclopropan-1-amine is its application in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The cyclopropane ring and methoxypropyl side chain were found to enhance binding affinity to target receptors while minimizing off-target effects. This research underscores the compound's potential in addressing challenges associated with central nervous system (CNS) drug delivery.

In addition to its pharmacological applications, 1-(3-methoxypropyl)cyclopropan-1-amine has been investigated for its role in chemical biology. Recent work published in ACS Chemical Biology explored its use as a chemical probe to study enzyme mechanisms. The compound's structural rigidity and functional group diversity make it an ideal candidate for probing active sites of enzymes involved in metabolic pathways. These studies have provided valuable insights into enzyme-substrate interactions, paving the way for the design of more effective enzyme inhibitors.

The synthesis and scalability of 1-(3-methoxypropyl)cyclopropan-1-amine have also been a focus of recent research. A 2024 report in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces environmental impact. The use of green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, has made the production of this compound more sustainable. These advancements are critical for its potential large-scale application in pharmaceutical manufacturing.

Looking ahead, the versatility of 1-(3-methoxypropyl)cyclopropan-1-amine continues to inspire new research directions. Ongoing studies are exploring its incorporation into peptide mimetics and its potential as a scaffold for targeted drug delivery systems. The compound's ability to modulate biological pathways with high specificity positions it as a promising candidate for next-generation therapeutics. As research progresses, further elucidation of its mechanisms of action and optimization of its chemical properties will be essential for translating these findings into clinical applications.